Cas no 497832-44-7 (1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-)

1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]- structure
497832-44-7 structure
Product Name:1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-
CAS No:497832-44-7
MF:C13H22N2O
MW:222.326583385468
CID:1529576
PubChem ID:66658087
Update Time:2025-04-21

1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-
    • N'-ethyl-N'-[(1S)-1-(2-methoxyphenyl)ethyl]ethane-1,2-diamine
    • N~1~-Ethyl-N~1~-[(1S)-1-(2-methoxyphenyl)ethyl]ethane-1,2-diamine
    • SCHEMBL334999
    • DTXSID60735528
    • 497832-44-7
    • Inchi: 1S/C13H22N2O/c1-4-15(10-9-14)11(2)12-7-5-6-8-13(12)16-3/h5-8,11H,4,9-10,14H2,1-3H3/t11-/m0/s1
    • InChI Key: UXENDFSMQCVIKN-NSHDSACASA-N
    • SMILES: O(C)C1C=CC=CC=1[C@H](C)N(CC)CCN

Computed Properties

  • Exact Mass: 222.17336
  • Monoisotopic Mass: 222.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • PSA: 38.49
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